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Compound of Interest

Compound Name: Amfilutizole

Cat. No.: B1667029

Amflutizole: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Amflutizole is a chemical compound identified as a xanthine oxidase inhibitor. This guide
provides a summary of its core technical details based on available public information.

Core Chemical Identifiers

A clear identification of Amflutizole is crucial for any research or developmental activity. The
following table summarizes its key chemical identifiers.

Identifier Value
CAS Number 82114-19-0
Molecular Formula C11H7F3N202S

Physicochemical Properties

The fundamental physicochemical properties of Amflutizole are detailed below.
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Property Value

Molecular Weight 288.25 g/mol

4-amino-3-[3-(trifluoromethyl)phenyl]-1,2-
IUPAC Name ) ) )
thiazole-5-carboxylic acid

Mechanism of Action and Therapeutic Potential

Amflutizole is classified as a xanthine oxidase inhibitor.[1] Xanthine oxidase is a key enzyme
in the metabolic pathway that leads to the production of uric acid. By inhibiting this enzyme,
Amflutizole has been investigated for its potential in the treatment of gout, a condition
characterized by high levels of uric acid in the blood.[1]

One study from 1994 explored the effects of Amflutizole on ischemia-evoked purine release
and the formation of free radicals in the cerebral cortex of rats. This suggests a potential area
of research into its neuroprotective properties.

Further in-depth data from extensive clinical trials, detailed experimental protocols, and
established signaling pathways for Amflutizole are not widely available in the public domain
based on current search results. The majority of available information is limited to its primary
identification and classification as a xanthine oxidase inhibitor.

Logical Relationship of Action

The diagram below illustrates the basic logical relationship of Amflutizole's primary
mechanism of action as a xanthine oxidase inhibitor.
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Uric Acid Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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